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Compound of Interest

Compound Name: Ethyl 4,4,4-trifluorocrotonate

Cat. No.: B042193

An In-Depth Technical Guide to Ethyl 4,4,4-trifluorocrotonate: Molecular Properties

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is critical. This document provides a concise technical
summary of the molecular weight and chemical formula for Ethyl 4,4,4-trifluorocrotonate.

Physicochemical Data Summary

The molecular formula and weight are key identifiers for any chemical compound. The data for
Ethyl 4,4,4-trifluorocrotonate is presented below for easy reference and comparison.

Property Value Citations
Molecular Formula CeH7F302 [1][2][3]
Linear Formula CF3CH=CHCO2CzHs

Molecular Weight 168.11 g/mol [1]

168.12 g/mol [2]

168.1138 g/mol [3]

CAS Number 25597-16-4 [1][21[3]

Experimental Protocols
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The determination of the molecular formula and weight of a compound like Ethyl 4,4,4-
trifluorocrotonate typically involves a combination of mass spectrometry and elemental
analysis.

Mass Spectrometry: Mass spectrometry is a primary technique for determining the molecular
weight of a compound. In this process, the molecule is ionized and the mass-to-charge ratio of
the resulting ions is measured. High-resolution mass spectrometry (HRMS) can provide a
highly accurate mass measurement, which helps in deducing the precise elemental
composition and thus the molecular formula.

Elemental Analysis: Elemental analysis provides the percentage composition of the elements
(carbon, hydrogen, oxygen, fluorine) in the compound. This experimental data is then used to
determine the empirical formula. When combined with the molecular weight obtained from
mass spectrometry, the exact molecular formula can be confirmed.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name and its
fundamental molecular properties.

. Molecular Formula Molecular Weight
Ethyl 4,4,4-trifluorocrotonate CeHF305 ~168.11 g/mol )

Click to download full resolution via product page

Figure 1. Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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